H-MeApe(5)-OtBu.HCl

• IUPAC Name: tert-butyl 5-(methylamino)pentanoate;hydrochloride
• InChI: InChI=1S/C10H21NO2.ClH/c1-10(2,3)13-9(12)7-5-6-8-11-4;/h11H,5-8H2,1-4H3;1H
• InChI Key: YYQHGSWMTXFDHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCCNC.Cl
• Molecular Formula: C10H22ClNO2
• Molecular Weight: 223.74 g/mol
• CAS RN: 1379371-52-4

Description

H-MeApe(5)-OtBu.HCl is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a peptide that has been synthesized using a specific method and has been found to exhibit unique biochemical and physiological effects. In HCl, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of H-MeApe(5)-OtBu.HCl is not fully understood. However, studies have shown that it exhibits antimicrobial activity by disrupting the cell membrane of bacteria and fungi. It has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
H-MeApe(5)-OtBu.HCl has been found to exhibit various biochemical and physiological effects. It has been shown to have potent antimicrobial activity against various bacteria and fungi, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Additionally, it has been found to have good cell-penetrating properties, making it a potential candidate for drug delivery systems. Furthermore, it has been found to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.

Advantages and Limitations for Lab Experiments

H-MeApe(5)-OtBu.HCl has several advantages for lab experiments. It is relatively easy to synthesize using a solid-phase peptide synthesis method, and the final product can be purified by HPLC. Additionally, it exhibits potent antimicrobial and cytotoxic activity, making it a useful tool for studying the mechanisms of action of antimicrobial agents and cancer therapeutics. However, it also has some limitations, such as its limited solubility in aqueous solutions and its potential toxicity to normal cells.

Future Directions

There are several future directions for the study of H-MeApe(5)-OtBu.HCl. One potential direction is the development of novel antimicrobial agents based on the structure of H-MeApe(5)-OtBu.HCl. Another potential direction is the investigation of its potential use in drug delivery systems, particularly for the delivery of anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action of H-MeApe(5)-OtBu.HCl and its potential therapeutic applications.
In conclusion, H-MeApe(5)-OtBu.HCl is a peptide that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of H-MeApe(5)-OtBu.HCl in various fields.

Synthesis Methods

H-MeApe(5)-OtBu.HCl is synthesized using a solid-phase peptide synthesis method. This method involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid support. The process involves the use of various reagents and solvents, and the reaction conditions are carefully controlled to ensure the formation of the desired peptide bond. The synthesis of H-MeApe(5)-OtBu.HCl involves the incorporation of five amino acid residues, including H-MeApe, which is a modified amino acid. The final product is obtained after purification by high-performance liquid chromatography (HPLC).

Scientific Research Applications

H-MeApe(5)-OtBu.HCl has various scientific research applications due to its unique characteristics. It has been used in the development of novel antimicrobial agents, as it has been found to exhibit potent antimicrobial activity against various bacteria and fungi. Additionally, it has been studied for its potential use in drug delivery systems, as it has been found to have good cell-penetrating properties. Furthermore, it has been investigated for its potential use in cancer therapy, as it has been found to exhibit cytotoxic activity against various cancer cell lines.